Cas no 1328640-64-7 (2-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: 2-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 1328640-64-7
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 6424232
• PubChem ID: 60136572
• Update Time: 2025-10-20

2-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine
• 2-(2-isopropylpyrazol-3-yl)ethanamine
• 2-(1-isopropyl-1H-pyrazol-5-yl)ethanamine
• 2-(1-Isopropyl-1h-pyrazol-5-yl)ethan-1-amine
• 1H-Pyrazole-5-ethanamine, 1-(1-methylethyl)-
• 1328640-64-7
• EN300-1837394
• AKOS015920768
• 2-[1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-amine
• CS-0274473

• Inchi： 1S/C8H15N3/c1-7(2)11-8(3-5-9)4-6-10-11/h4,6-7H,3,5,9H2,1-2H3
• InChI Key： PFPLMCMBOOYOOA-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(CCN)=CC=N1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 250.6±15.0 °C(Predicted)
• pka: 9.84±0.10(Predicted)

Additional information on 2-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-amine

2-(1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Ethanamine (CAS No. 1328640-64-7): A Comprehensive Overview

The compound 2-(1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Ethanamine, identified by the CAS registry number 1328640-64-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their unique electronic properties and versatile applications. The structure of this compound consists of a pyrazole ring substituted with a propan-2-yl group at the 1-position and an ethanamine moiety at the 5-position, making it a valuable building block for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the ethanamine group in 2-(1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Ethanamine introduces additional functional groups that can be exploited for further chemical transformations, such as alkylation or acylation, to create more complex structures with enhanced biological activity. This makes it a promising candidate for use in medicinal chemistry research.

From a synthetic perspective, the preparation of CAS No. 1328640-64-7 involves a multi-step process that typically begins with the synthesis of the pyrazole ring. The propan-2-ylation step is critical for achieving the desired substitution pattern on the pyrazole ring, ensuring optimal electronic and steric properties for subsequent reactions. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved reaction yields and selectivity.

The physical properties of 2-(1-(Propan-2-Yl)-1H-Pyrazol-5-Yl)Ethanamine are also noteworthy. Its melting point and solubility characteristics make it suitable for use in a wide range of solvents, facilitating its application in both laboratory-scale experiments and industrial processes. Additionally, its thermal stability has been evaluated under various conditions, demonstrating its potential for use in high-throughput screening assays and other demanding chemical environments.

In terms of applications, this compound has been investigated for its role in catalysis and as a precursor for more advanced materials. For instance, recent studies have demonstrated its ability to act as a ligand in transition metal complexes, where it exhibits excellent coordination properties that can be leveraged for catalytic applications in organic synthesis. Furthermore, its use as a starting material for polymerizable monomers has opened new avenues in materials science, particularly in the development of advanced polymers with tailored mechanical and electronic properties.

Looking ahead, the continued exploration of CAS No. 1328640-64-A's chemical versatility will undoubtedly lead to new discoveries and applications across multiple disciplines. Its role as a key intermediate in drug discovery pipelines underscores its importance in modern medicinal chemistry research. As researchers continue to push the boundaries of synthetic chemistry, compounds like 2-(1-(Propan-Ail)-pyrazol-Ethyl)amine will remain at the forefront of innovation, driving advancements in both academic and industrial settings.